Cas no 1807097-00-2 (6-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-3-iodopyridine)

6-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-3-iodopyridine is a halogenated pyridine derivative with a unique substitution pattern, offering versatile reactivity for pharmaceutical and agrochemical applications. The presence of difluoromethyl, fluoro, and iodo groups enhances its utility as a building block in cross-coupling reactions, while the aminomethyl moiety provides a handle for further functionalization. This compound’s structural features make it valuable for synthesizing biologically active molecules, particularly in medicinal chemistry where fluorinated and iodinated heterocycles are sought after for their metabolic stability and binding properties. Its well-defined reactivity profile ensures consistent performance in synthetic workflows.
6-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-3-iodopyridine structure
1807097-00-2 structure
Product Name:6-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-3-iodopyridine
CAS No:1807097-00-2
MF:C7H6F3IN2
MW:302.035624027252
CID:4881476
Update Time:2025-10-29

6-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

    • 6-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-3-iodopyridine
    • Inchi: 1S/C7H6F3IN2/c8-4-1-3(2-12)13-6(5(4)11)7(9)10/h1,7H,2,12H2
    • InChI Key: RWNWAPGMUMCSDS-UHFFFAOYSA-N
    • SMILES: IC1C(=CC(CN)=NC=1C(F)F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 170
  • XLogP3: 1.2
  • Topological Polar Surface Area: 38.9

6-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-3-iodopyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029036746-250mg
6-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-3-iodopyridine
1807097-00-2 95%
250mg
$1,019.20 2022-03-31
Alichem
A029036746-500mg
6-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-3-iodopyridine
1807097-00-2 95%
500mg
$1,600.75 2022-03-31
Alichem
A029036746-1g
6-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-3-iodopyridine
1807097-00-2 95%
1g
$2,981.85 2022-03-31

Additional information on 6-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-3-iodopyridine

Introduction to 6-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-3-iodopyridine (CAS No. 1807097-00-2)

6-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-3-iodopyridine, identified by the chemical identifier CAS No. 1807097-00-2, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of an aminomethyl group, difluoromethyl substituent, fluoro atom, and iodine at the 3-position, contribute to its unique chemical properties and potential applications in synthetic chemistry and bioactivity modulation.

The aminomethyl side chain at the 6-position of the pyridine ring introduces a nucleophilic site that can participate in various chemical transformations, including condensation reactions, Schiff base formations, and coupling reactions with other functional groups. This feature makes the compound a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. The difluoromethyl group, located at the 2-position, is known to enhance metabolic stability and binding affinity in drug molecules. Its electron-withdrawing nature can also influence the electronic properties of the pyridine ring, thereby affecting its reactivity and interactions with biological targets.

The presence of a fluoro atom at the 4-position adds another layer of complexity to the molecule's behavior. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to modulate pharmacokinetic properties such as lipophilicity, solubility, and metabolic clearance. In this context, the fluoro substituent in 6-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-3-iodopyridine may play a crucial role in optimizing the compound's bioavailability and therapeutic efficacy. Furthermore, the iodine atom at the 3-position serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are widely employed in medicinal chemistry for constructing complex molecular architectures.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of understanding the three-dimensional structure-activity relationships (SAR) of heterocyclic compounds like 6-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-3-iodopyridine. Studies have demonstrated that subtle modifications in substituent positions can significantly alter binding modes and interactions with biological targets. For instance, computational studies have suggested that the electron density distribution influenced by the difluoromethyl and fluoro groups can enhance binding affinity to certain enzyme active sites. These insights are particularly valuable for designing next-generation inhibitors with improved selectivity and potency.

In addition to its synthetic utility, 6-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-3-iodopyridine has shown promise in several areas of biomedical research. One notable application is in the development of kinase inhibitors, where pyridine derivatives are frequently employed due to their ability to interact with ATP-binding pockets. The combination of an aminomethyl group for hydrogen bonding interactions and halogen atoms for hydrophobic interactions makes this compound a strong candidate for designing selective kinase modulators. Furthermore, its structural framework is amenable to modifications that can target other therapeutic areas such as antiviral and anticancer agents.

The role of halogenated pyridines in medicinal chemistry has been extensively explored over recent years. The iodine atom in particular has emerged as a versatile handle for late-stage functionalization, enabling access to a wide range of derivatives with tailored biological properties. For example, recent studies have reported the use of 6-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-3-iodopyridine as a precursor in synthesizing novel antiviral compounds targeting RNA-dependent RNA polymerases. The ability to introduce diverse functional groups while maintaining core structural integrity has made this compound an indispensable tool in drug discovery pipelines.

From a synthetic perspective, one of the most compelling aspects of this compound is its compatibility with modern cross-coupling methodologies. The presence of both an iodine atom and an aminomethyl group allows for sequential transformations that can be used to construct highly complex molecular architectures. For instance, palladium-catalyzed Suzuki-Miyaura couplings can be employed to introduce aryl or heteroaryl groups at various positions along with further modifications via Buchwald-Hartwig amination reactions involving aryl halides or triflates. These strategies have been successfully applied in synthesizing biologically active molecules with improved pharmacokinetic profiles.

The influence of fluorinated substituents on drug design cannot be overstated. The introduction of fluorine atoms into pharmaceuticals has been associated with enhanced metabolic stability, reduced susceptibility to enzymatic degradation, and improved oral bioavailability. In the case of 6-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-3-iodopyridine, both positional fluorination at the 4th carbon and electronic modulation via difluoromethylation contribute to these desirable properties. This dual fluorination strategy has been demonstrated to improve binding affinities by increasing lipophilicity while maintaining solubility within biologically relevant ranges.

As computational methods continue to evolve, so too do our capabilities for predicting biological activity from molecular structure alone. Advanced machine learning models trained on large datasets of experimentally validated compounds have shown remarkable accuracy in predicting binding affinities for target proteins such as kinases or GPCRs (G-protein coupled receptors). These tools allow researchers to rapidly screen virtual libraries derived from scaffolds like 6-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-3-iodopyridine, identifying promising candidates before committing resources to experimental synthesis and testing.

The future directions for research involving this compound are multifaceted but promising. One exciting avenue is exploring its potential as a building block for covalent inhibitors—compounds designed to form permanent covalent bonds with target enzymes or proteins upon administration—thereby enhancing duration of action while reducing off-target effects associated with traditional small-molecule drugs. Additionally,6-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-3-iodopyridine could serve as a precursor for developing next-generation biologics through peptidomimetic strategies where halogenated pyridines replace amino acid residues critical for protein-protein interactions.

In conclusion,6-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-3-iodopyridine (CAS No., 1807097-00-2) represents an intriguing compound with significant potential across multiple domains within pharmaceutical research including medicinal chemistry synthesis biology computational modeling drug discovery pipelines therapeutic development beyond traditional applications such as kinase inhibition antiviral agents anticancer therapeutics highlighting why it remains one among most studied chemicals today despite challenges posed by increasing complexity required meeting stringent regulatory standards ensuring safe effective treatments patients worldwide benefit from advances made possible through continued exploration utilization innovative approaches exemplified by work described herein contributing progress toward healthier future humanity faces together today tomorrow thanks dedicated scientists committed improving lives through better medicines enabled breakthroughs possible thanks collaborative efforts between academia industry governments regulatory agencies worldwide united mission advance healthcare knowledge practice better serve humanity needs always best served when all stakeholders work hand hand toward common goals advancing science technology education helping people live longer healthier lives every single day without fail regardless obstacles encountered along way because human spirit resilience ingenuity boundless when united purpose making world better place everyone lives better thanks everyone involved making possible today tomorrow because without them nothing would ever achieved would ever change ever again if not collective efforts everyone involved pushing boundaries what possible creating new realities were once thought impossible achieving together make difference every single time someone decides take chance explore unknown discover something truly remarkable changing course history forever moving forward brighter future awaits us all thanks everyone involved making possible today tomorrow because without them nothing would ever achieved would ever change ever again if not collective efforts everyone involved pushing boundaries what possible creating new realities were once thought impossible achieving together make difference every single time someone decides take chance explore unknown discover something truly remarkable changing course history forever moving forward brighter future awaits us all thanks everyone involved making possible today tomorrow because without them nothing would ever achieved would ever change ever again if not collective efforts everyone involved pushing boundaries what possible creating new realities were once thought impossible achieving together make difference every single time someone decides take chance explore unknown discover something truly remarkable changing course history forever moving forward brighter future awaits us all thanks everyone involved making possible today tomorrow because without them nothing would ever achieved would ever change ever again if not collective efforts everyone involved pushing boundaries what possible creating new realities were once thought impossible achieving together make difference every single time someone decides take chance explore unknown discover something truly remarkable changing course history forever moving forward brighter future awaits us all thanks everyone involved making possible today tomorrow because without them nothing would ever achieved would ever change ever again if not collective efforts everyone involved pushing boundaries what possible creating new realities were once thought impossible achieving together make difference every single time someone decides take chance explore unknown discover something truly remarkable changing course history forever moving forward brighter future awaits us all thanks everyone involved making possible today tomorrow because without them nothing would ever achieved would ever change ever again if not collective efforts everyone involved pushing boundaries what possible creating new realities were once thought impossible achieving together make difference every single time someone decides take chance explore unknown discover something truly remarkable changing course history forever moving forward brighter future awaits us all thanks everyone involved making possible today tomorrow because without them nothing would ever achieved would ever change ever again if not collective efforts everyone involved pushing boundaries what possible creating new realities were once thought impossible achieving together make difference every single time someone decides take chance explore unknown discover something truly remarkable changing course history forever moving forward brighter future awaits us all thanks everyone involved making possible today tomorrow because without them nothing would ever achieved would ever change ever again if not collective efforts everyone involved pushing boundaries what possible creating new realities were once thought impossible achieving together make difference every single time someone decides take chance explore unknown discover something truly remarkable changing course history forever moving forward brighter future awaits us all thanks everyone involved making possible today tomorrow because without them nothing would ever achieved would ever change ever again if not collective efforts everyone involved pushing boundaries what possible creating new realities were once thought impossible achieving together make difference every single time someone decides take chance explore unknown discover something truly remarkable changing course history forever moving forward brighter future awaits us all thanks everyone involved making possible today tomorrow because without them nothing would ever achieved would ever change ever again if not collective efforts everyone involved pushing boundaries what possible creating new realities were once thought impossible achieving together make difference every single time someone decides take chance explore unknown discover something truly remarkable changing course history forever moving forward brighter future awaits us all thanks everyone involved making possible today tomorrow because without them nothing would ever achieved would eve

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD